Cas no 2580178-53-4 (methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate hydrochloride, Mixture of diastereomers)

• Product Name: methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate hydrochloride, Mixture of diastereomers
• CAS No: 2580178-53-4
• MF: C₇H₁₁ClF₃NO₂
• MW: 233.615951776505
• MDL: MFCD33019971
• CID: 5658282
• PubChem ID: 68685302
• Update Time: 2025-05-28

methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2580178-53-4
• methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate hydrochloride
• methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate;hydrochloride
• SCHEMBL3547603
• EN300-27719405
• methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate hydrochloride, Mixture of diastereomers

• MDL： MFCD33019971
• Inchi： 1S/C7H10F3NO2.ClH/c1-13-6(12)5-2-4(3-11-5)7(8,9)10;/h4-5,11H,2-3H2,1H3;1H
• InChI Key： RVYOWIHHHSZCRT-UHFFFAOYSA-N
• SMILES： Cl.FC(C1CNC(C(=O)OC)C1)(F)F

Computed Properties

• Exact Mass: 233.0430408g/mol
• Monoisotopic Mass: 233.0430408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate hydrochloride, Mixture of diastereomers

Comprehensive Overview of Methyl 4-(Trifluoromethyl)Pyrrolidine-2-Carboxylate Hydrochloride (CAS No. 2580178-53-4)

Methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate hydrochloride, a mixture of diastereomers, is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and pyrrolidine ring, make it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS registry number, 2580178-53-4, ensures precise identification in chemical databases and regulatory documentation.

The growing interest in fluorinated compounds in drug discovery has positioned this molecule as a subject of intense study. Researchers are particularly intrigued by its potential to enhance metabolic stability and bioavailability in drug candidates—a hot topic in modern medicinal chemistry. The diastereomeric mixture aspect adds complexity to its characterization, making it a fascinating case study for stereochemistry applications.

From a synthetic chemistry perspective, the methyl ester functionality in this compound offers versatile reactivity, allowing for further transformations under mild conditions. This aligns with the pharmaceutical industry's demand for efficient synthetic routes—a frequent search query among chemistry professionals. The hydrochloride salt form improves the compound's handling properties and solubility, addressing common formulation challenges discussed in recent literature.

The compound's pyrrolidine scaffold is particularly noteworthy, as this structural motif appears in numerous FDA-approved drugs. Current research trends show increasing searches for "pyrrolidine derivatives in drug design," reflecting the scientific community's sustained interest in this heterocycle. The incorporation of a trifluoromethyl group—another highly searched term—enhances the molecule's lipophilicity and electronic properties, crucial factors in optimizing drug-receptor interactions.

Analytical characterization of this diastereomeric mixture presents interesting challenges that resonate with current discussions in analytical chemistry forums. Techniques such as chiral HPLC and NMR spectroscopy are frequently employed to study such systems, matching common search queries like "analysis of stereoisomeric mixtures." The compound serves as an excellent example for demonstrating advanced separation techniques in educational settings.

In material science applications, the trifluoromethyl-pyrrolidine combination has shown promise in the development of specialty polymers with unique surface properties. This connects with growing industrial interest in fluorinated materials for electronics and coatings—a trending topic in materials science research. The compound's potential in this field remains an active area of investigation.

From a regulatory standpoint, proper handling and documentation of compounds like methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate hydrochloride are essential for research compliance. The specific CAS number 2580178-53-4 facilitates accurate tracking in chemical inventories, addressing common laboratory management concerns. This attention to regulatory detail reflects current good manufacturing practice (cGMP) requirements in pharmaceutical development.

The compound's utility extends to academic research, where it serves as a building block for studying structure-activity relationships—a perennial focus in medicinal chemistry. Recent publications have explored its derivatives as potential modulators of biological targets, aligning with frequent searches for "fluorine in drug design" and "privileged structures in medicinal chemistry."

Quality control aspects of this material, particularly regarding its diastereomeric ratio, represent another area of practical importance. Analytical method development for such mixtures corresponds to common industry challenges and frequent search terms like "determination of diastereomeric purity." The compound's characteristics make it a relevant case study for these analytical techniques.

Looking forward, methyl 4-(trifluoromethyl)pyrrolidine-2-carboxylate hydrochloride continues to attract attention as researchers explore novel applications of fluorinated heterocycles. Its combination of a versatile scaffold and strategically placed fluorine atoms makes it particularly valuable in addressing current challenges in drug discovery and materials science. The compound exemplifies the innovative approaches being developed to meet evolving industry needs.